4-aminotetrahydro-2H-pyran-4-carboxylic acid
Overview
Description
4-Aminotetrahydro-2H-pyran-4-carboxylic acid is a chemical compound with the molecular formula C6H11NO3 . It has been examined as a potential inhibitor of the enzyme S-adenosylmethionine (AdoMet) synthetase .
Molecular Structure Analysis
The molecular structure of 4-aminotetrahydro-2H-pyran-4-carboxylic acid is represented by the InChI code1S/C6H11NO3/c7-6(5(8)9)1-3-10-4-2-6/h1-4,7H2,(H,8,9) . The molecular weight of the compound is 145.16 g/mol . Physical And Chemical Properties Analysis
The melting point of 4-aminotetrahydro-2H-pyran-4-carboxylic acid is greater than 265°C (decomposition), and its predicted boiling point is 299.4±40.0 °C . The compound has a predicted density of 1.254±0.06 g/cm3 . It is slightly soluble in water .Scientific Research Applications
Enzyme Inhibition
4-Aminotetrahydro-2H-pyran-4-carboxylic acid: has been examined as a potential inhibitor of the enzyme S-adenosylmethionine (AdoMet) synthetase . This enzyme plays a crucial role in the methionine cycle and is involved in critical biological processes such as the synthesis of polyamines, ethylene, and nucleic acids. Inhibiting AdoMet synthetase can have therapeutic implications in diseases where these pathways are dysregulated.
Organic Synthesis
Carboxylic acids, including 4-aminooxane-4-carboxylic acid , are pivotal in organic synthesis . They can be used to synthesize small molecules and macromolecules, which are essential in creating pharmaceuticals, agrochemicals, and other industrial chemicals. Their high reactivity allows for the formation of various functional groups, making them versatile building blocks in synthetic chemistry.
Nanotechnology
In nanotechnology, carboxylic acids serve as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures . 4-Aminooxane-4-carboxylic acid , with its carboxylic group, can be used to modify the surface of nanoparticles, enhancing their stability and functionality for applications in electronics, catalysis, and medicine.
Polymer Chemistry
Carboxylic acids are used as monomers, additives, and catalysts in polymer chemistry . The 4-aminooxane-4-carboxylic acid can be incorporated into polymers to introduce functional groups that can further react or bind to other substances, thereby modifying the physical and chemical properties of the polymer.
Structural Modification of Natural Products
Amino acids, including those with carboxylic acid groups, are employed in the structural modification of natural products . This modification can improve solubility, activity, and reduce adverse effects of natural compounds. 4-Aminooxane-4-carboxylic acid can be used to introduce amino functionalities into natural product structures, potentially enhancing their pharmacological properties.
Medicinal Chemistry
The introduction of amino groups through compounds like 4-aminooxane-4-carboxylic acid into drug molecules can significantly affect their pharmacokinetic and pharmacodynamic profiles . This can lead to the development of new drugs with improved efficacy and reduced side effects.
Safety And Hazards
The compound should be handled with care to avoid dust formation. Breathing its mist, gas, or vapors should be avoided. Contact with skin and eyes should be avoided, and personal protective equipment should be used. It is recommended to wear chemical impermeable gloves and ensure adequate ventilation. All sources of ignition should be removed, and personnel should be evacuated to safe areas in case of a spill or leak . The compound is harmful if swallowed, causes skin irritation and serious eye damage, and may cause respiratory irritation .
properties
IUPAC Name |
4-aminooxane-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3/c7-6(5(8)9)1-3-10-4-2-6/h1-4,7H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPDPQQHHTHKSRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370286 |
Source
|
| Record name | 4-aminotetrahydro-2H-pyran-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-aminotetrahydro-2H-pyran-4-carboxylic acid | |
CAS RN |
39124-20-4 |
Source
|
| Record name | 4-aminotetrahydro-2H-pyran-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-aminooxane-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Amino-4-tetrahydropyrancarboxylic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZA6UM8GBA4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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